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Compound of Interest

Compound Name: 4-Nitrobenzyl bromide

Cat. No.: B041307

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-nitrobenzyl bromide
(CAS No. 100-11-8), a versatile reagent frequently utilized in organic synthesis, particularly in
pharmaceutical and chemical research. Due to its hazardous properties, a thorough
understanding of safe handling practices is crucial to minimize risks in the laboratory.

Chemical and Physical Properties

4-Nitrobenzyl bromide is a pale yellow crystalline solid.[1] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Nitrobenzyl Bromide
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Property Value Reference(s)

CAS Number 100-11-8 [1]

Molecular Formula C7HeBrNO2 [1][2]

Molecular Weight 216.03 g/mol [1]
Pale yellow to beige crystalline

Appearance _ [1][3][4]
solid/powder

Melting Point 98 -100°C/208.4-212°F [3]

Boiling Point Decomposes [1]

Flash Point >100°C/>212°F [3][4]
Insoluble in water; soluble in

Solubility organic solvents like ethanol, [1][4]
acetone, and ether.

N Stable under normal

Stability N [3]
conditions.[3]

Odor Odorless [3]

Hazard Identification and Classification

4-Nitrobenzyl bromide is classified as a hazardous substance and requires careful handling. It

IS a potent lachrymator, meaning it causes irritation to the eyes and mucous membranes,

leading to tearing.[3][5] It is also corrosive and can cause severe skin burns and eye damage.

[3]L5][6]

Table 2: GHS Hazard Classification for 4-Nitrobenzyl Bromide
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Hazard Class Category Hazard Statement Reference(s)
) H314: Causes severe
Skin )
) o Category 1B skin burns and eye [51[6]
Corrosion/Irritation
damage.
Serious Eye H318: Causes serious
o Category 1 [5]
Damage/Eye Irritation eye damage.
o H302: Harmful if
Acute Toxicity, Oral Category 4 [7]
swallowed.
o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ] [7]
contact with skin.
Acute Toxicity, H332: Harmful if
) Category 4 ) [7]
Inhalation inhaled.
) H290: May be
Corrosive to metals Category 1 [7]

corrosive to metals.

Signal Word: Danger[5][6]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 4-nitrobenzyl bromide to prevent exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Reference(s)

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

may also be necessary.

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin
exposure. Inspect gloves prior
to use and use proper glove

removal technique.

[315](6]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
full-face respirator may be
required for spills or

emergencies.

Safe Handling and Storage

Handling:

e Handle only in a well-ventilated area, preferably in a chemical fume hood.[4][8]

e Avoid dust formation.[3][6]

e Do not get in eyes, on skin, or on clothing.[3][4]
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e Wash hands thoroughly after handling.[6]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[4][8]

Keep container tightly closed.[6]

Store in a corrosive resistant container.[7]

Incompatible materials include bases, strong oxidizing agents, alcohols, amines, and metals.

[3]5]

First Aid Measures

In case of exposure, immediate medical attention is required.[3][5]

Table 4: First Aid Procedures for 4-Nitrobenzyl Bromide Exposure
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Exposure Route

First Aid Procedure

Reference(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Immediate medical attention is

required.

[315](6]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Remove and wash
contaminated clothing before
reuse. Immediate medical

attention is required.

[315](6]

Remove to fresh air. If
breathing is difficult, give

oxygen. Do not use mouth-to-

Inhalation o [31[5][6]
mouth resuscitation.
Immediate medical attention is
required.
Do NOT induce vomiting. Call
) a physician or poison control
Ingestion [31[5][6]

center immediately. Rinse

mouth with water.

Accidental Release Measures and Disposal

Spill Cleanup:

dust.[3][5]

Evacuate personnel to a safe area.[6]

Ensure adequate ventilation.[6]

Wear appropriate PPE as outlined in Section 3.[6]

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating
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e Do not let the chemical enter the environment.[3][5]
Waste Disposal:
» Dispose of contents/container to an approved waste disposal plant.[3][5]

o Waste materials should be disposed of in accordance with local, regional, and national
regulations.[5]

e One disposal method involves dissolving or mixing the material with a combustible solvent
and burning it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Experimental Protocols

The following are model experimental protocols for key safety and handling procedures. These
are illustrative and must be adapted to specific laboratory conditions and performed after a
thorough risk assessment.

Protocol for Demonstrating Incompatibility with a Base
(Hydrolysis)

Objective: To safely observe the reaction of 4-nitrobenzyl bromide with a common base
(sodium hydroxide) to understand its reactivity and the importance of avoiding contact with
incompatible materials.

Materials:

4-nitrobenzyl bromide

1 M Sodium hydroxide solution

Ethanol

Stir plate and stir bar

Round-bottom flask with reflux condenser

Thermometer
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pH paper or pH meter

Procedure:

In a chemical fume hood, dissolve a small, accurately weighed amount of 4-nitrobenzyl
bromide (e.g., 100 mg) in a minimal amount of ethanol in a round-bottom flask equipped
with a stir bar.

Slowly add a stoichiometric equivalent of 1 M sodium hydroxide solution dropwise while
stirring at room temperature.

Monitor the reaction temperature for any exotherm.

Periodically take a small aliquot of the aqueous layer and check the pH to monitor the
consumption of the base.

The reaction can be monitored by Thin Layer Chromatography (TLC) to observe the
disappearance of the starting material and the appearance of the hydrolysis product (4-
nitrobenzyl alcohol).

Upon completion, the reaction mixture can be neutralized with a dilute acid (e.g., 1 M HCI).

Protocol for Quenching Excess 4-Nitrobenzyl Bromide

Objective: To provide a safe and effective method for neutralizing unreacted 4-nitrobenzyl

bromide in a reaction mixture.

Materials:

Reaction mixture containing excess 4-nitrobenzyl bromide
10% aqueous sodium sulfite or sodium thiosulfate solution
Stir plate and stir bar

Addition funnel

Ice bath
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Procedure:
e Cool the reaction vessel to 0-5 °C using an ice bath.

» With vigorous stirring, slowly add a 10% aqueous solution of sodium sulfite or sodium
thiosulfate dropwise via an addition funnel.

o Monitor the temperature of the reaction mixture to control any exotherm.

o Continue the addition until the characteristic pale yellow color of the 4-nitrobenzyl bromide
fades, indicating its consumption.

 Allow the mixture to stir for an additional 30 minutes at room temperature to ensure the
reaction is complete.

e Proceed with the standard aqueous workup for the desired product.

Protocol for Surface Decontamination and Verification

Objective: To detail a procedure for cleaning a laboratory surface contaminated with 4-
nitrobenzyl bromide and verifying the effectiveness of the decontamination.

Materials:

e Decontaminating solution: 10% aqueous sodium sulfite or a suitable commercial
decontaminating agent.

» Wipe sampling kit (e.g., sterile gauze pads, wetting agent like isopropanol)
e 10 cm x 10 cm template

 Vials for sample collection

e Appropriate PPE

Procedure:

e Decontamination:
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o Wearing appropriate PPE, gently cover the spill with an absorbent material to prevent
aerosolization.

o Saturate the absorbent material with the decontaminating solution and allow a contact
time of at least 30 minutes.

o Carefully collect the soaked absorbent material and place it in a labeled hazardous waste
container.

o Wipe the affected area with fresh decontaminating solution, starting from the outside and
working inwards.

o Wipe the area with a clean, water-dampened cloth to remove any residual
decontaminating agent.

o Dispose of all cleaning materials as hazardous waste.

 Verification (Wipe Sampling):

[e]

Place a 10 cm x 10 cm template over the decontaminated area.
o Moisten a sterile gauze pad with a suitable solvent (e.g., isopropanol).

o Wipe the entire area within the template first in one direction (e.g., horizontally) and then in
the perpendicular direction (vertically), folding the wipe between directions.

o Place the wipe sample in a labeled vial for analysis.

o Analyze the wipe sample using a suitable analytical method, such as High-Performance
Liguid Chromatography (HPLC) with UV detection, to confirm the absence of 4-
nitrobenzyl bromide.

Visualizations of Safety Workflows

The following diagrams illustrate key decision-making processes for handling 4-nitrobenzyl
bromide.
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Alert personnel in the area
and evacuate if necessary

l

Assess the spill size
and potential for exposure

Ye:

Don appropriate PPE:
- Respirator
- Chemical resistant gloves
- Safety goggles and face shield
- Lab coat

No
Y
Major Spill Procedure

Contain the spill with
absorbent material

Apply decontaminating solution
(e.g., 10% sodium sulfite)

:

Collect waste into a ]

labeled hazardous waste container

Decontaminate the area
and equipment

Dispose of all waste
according to regulations
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Immediately flush with plenty of water
. Skin Contact for at least 15 minutes.
Skin Remove contaminated clothing.

> Immediately flush eyes with plenty of water
Eyes (Eye Contact for at least 15 minutes, including under eyelids. Y
Q — : £
Inhalation Move to fresh air.
Inhalation P

rovide oxygen if breathing is difficult) [

Ingestion Do NOT induce vomiting.
o Rinse mouth with water.

{ J

Ingestion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
Nitrobenzyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041307#safety-and-handling-precautions-for-4-
nitrobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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